Cas no 1198283-39-4 (Piperidine-2-carboximidamide dihydrochloride)

• Product Name: Piperidine-2-carboximidamide dihydrochloride
• CAS No: 1198283-39-4
• MF: C₆H₁₅Cl₂N₃
• MW: 200.109399080276
• CID: 4576985
• Update Time: 2025-06-15

Piperidine-2-carboximidamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• piperidine-2-carboximidamide dihydrochloride
• piperidine-2-carboximidamide;dihydrochloride
• Z2785965546
• Piperidine-2-carboximidamide dihydrochloride

• Inchi： 1S/C6H13N3.2ClH/c7-6(8)5-3-1-2-4-9-5;;/h5,9H,1-4H2,(H3,7,8);2*1H
• InChI Key： JVMFQMPACKHNTL-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCCCC1C(=N)N

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 111
• Topological Polar Surface Area: 61.9

Additional information on Piperidine-2-carboximidamide dihydrochloride

Piperidine-2-carboximidamide Dihydrochloride (CAS No. 1198283-39-4): An Overview

Piperidine-2-carboximidamide dihydrochloride (CAS No. 1198283-39-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-imino-1-piperidineacetamide dihydrochloride, is a derivative of piperidine, a six-membered heterocyclic amine that plays a crucial role in the synthesis of various bioactive molecules.

The chemical structure of Piperidine-2-carboximidamide dihydrochloride consists of a piperidine ring attached to a carboximidamide group, which is further functionalized with two hydrochloride ions. This unique structural arrangement imparts the compound with distinct chemical and biological properties, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of Piperidine-2-carboximidamide dihydrochloride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic activities. The mechanism of action is believed to involve the modulation of cytokine production and the inhibition of pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory properties, Piperidine-2-carboximidamide dihydrochloride has been investigated for its potential as an antiviral agent. A study conducted by a team of researchers at the University of California, Los Angeles (UCLA) demonstrated that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronavirus. The antiviral activity is attributed to its ability to interfere with viral protein synthesis and assembly processes.

The pharmacokinetic profile of Piperidine-2-carboximidamide dihydrochloride has also been extensively studied. Research indicates that it has good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues efficiently. Furthermore, the compound exhibits low toxicity and minimal side effects, making it a promising candidate for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of Piperidine-2-carboximidamide dihydrochloride in treating various conditions. Early results from Phase I trials have shown promising outcomes, with patients reporting significant improvements in symptoms without experiencing severe adverse effects. These findings have generated considerable interest among pharmaceutical companies and researchers alike.

Beyond its therapeutic applications, Piperidine-2-carboximidamide dihydrochloride is also used as an intermediate in the synthesis of other bioactive compounds. Its reactivity and functional group versatility make it a valuable building block in organic synthesis, particularly in the development of novel drugs and pharmaceuticals.

In conclusion, Piperidine-2-carboximidamide dihydrochloride (CAS No. 1198283-39-4) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its anti-inflammatory, analgesic, and antiviral properties, coupled with its favorable pharmacokinetic profile, make it an exciting candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing healthcare solutions.